2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)-N-(4-sulfamoylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as compound 1, is a thiazole-based inhibitor that has shown promising results in the inhibition of certain enzymes and as a potential drug candidate for the treatment of various diseases.
Scientific Research Applications
Synthesis and Chemical Properties
The compound under consideration is part of a broader category of chemicals that have been synthesized and studied for various applications, primarily due to their antimicrobial properties. For instance, the synthesis of 7 alpha-methoxy-7-[(R)-2-[3-[5-pyrimidinyl]ureido]-2-(4-hydroxyphenyl)acetamido]-3-cephem-4-carboxylates, which exhibited a broad range of antimicrobial activity against Gram-positive and Gram-negative organisms, including Pseudomonas and lactamase producers, highlights the potential of similar compounds in antimicrobial applications. These compounds have shown potent activity against anaerobes, confirmed by in vivo experiments in mice (Maier et al., 1986).
Pharmacological Applications
The pharmacological exploration of similar compounds has led to the discovery of novel sulfonamide derivatives with promising cytotoxic activities. For example, certain sulfonamide derivatives have been synthesized and evaluated for their anticancer activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines. Among these, some compounds exhibited significant potency, comparable to established drugs like 5-fluorouracil, indicating their potential as novel therapeutic agents in cancer treatment (Ghorab et al., 2015).
Structural and Mechanistic Insights
Structural analysis and mechanistic studies of similar compounds have provided valuable insights into their chemical behavior and interaction with biological targets. For instance, the structural analysis of methazolamide, a compound related to the one , has revealed details about the arrangement around the S atom and bond lengths, which are critical for understanding its inhibitory action on carbonic anhydrase. Such insights are invaluable for the rational design of new drugs and for predicting their pharmacological properties (Alzuet et al., 1992).
properties
IUPAC Name |
2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O5S2/c1-29-16-5-3-2-4-15(16)23-18(26)24-19-22-13(11-30-19)10-17(25)21-12-6-8-14(9-7-12)31(20,27)28/h2-9,11H,10H2,1H3,(H,21,25)(H2,20,27,28)(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCMVIWKCLCMZFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.